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Compound of Interest

Compound Name: 1,2-Dichloroethane-d4

Cat. No.: B128599 Get Quote

Technical Guide: 1,2-Dichloroethane-d4
Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive overview of 1,2-dichloroethane-d4, a deuterated

analog of 1,2-dichloroethane. It is intended to serve as a technical resource, detailing its core

physicochemical properties and common applications.

Physicochemical Properties
1,2-dichloroethane-d4 is a colorless liquid with a chloroform-like odor.[1] As a deuterated

compound, it serves as a valuable tool in various analytical and research applications where

isotopic labeling is required.[1] Its properties are summarized below.
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Property Value

Molecular Formula C₂D₄Cl₂[2][3]

Molecular Weight 102.98 g/mol [1][2][3][4][5][6]

IUPAC Name 1,2-dichloro-1,1,2,2-tetradeuterioethane[1]

CAS Number 17060-07-0[1][2][3][4][6]

Synonyms
Ethylene-d4 dichloride, 1,2-Dichloroethane-

1,1,2,2-D4[1][2]

Isotopic Purity ≥98% to >99 atom %[1][2][4]

Chemical Purity 99%[5][6]

Core Compound Relationships
The following diagram illustrates the relationship between the compound's identity and its

fundamental properties.

1,2-Dichloroethane-d4

Formula: C₂D₄Cl₂ MW: 102.98 g/mol CAS: 17060-07-0 IUPAC: 1,2-dichloro-1,1,2,2-
tetradeuterioethane

Click to download full resolution via product page

Caption: Key identifiers and properties of 1,2-dichloroethane-d4.
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Due to its unique isotopic signature, 1,2-dichloroethane-d4 is utilized in several scientific

fields:

Analytical Chemistry: It is frequently used as a solvent and an internal standard in Nuclear

Magnetic Resonance (NMR) spectroscopy.[1]

Mechanistic Studies: Researchers employ it in studies of reaction mechanisms and kinetics,

where the deuterium labeling provides valuable insights into molecular behavior.[1]

Environmental Analysis: It serves as a labeled analog for 1,2-dichloroethane in

environmental monitoring and studies of priority pollutants.[3][5][6]

Experimental Protocols
This guide focuses on the fundamental properties and applications of 1,2-dichloroethane-d4
based on publicly available data. Detailed experimental protocols are highly specific to the

research context and are therefore not included. For methodologies, users should refer to peer-

reviewed literature detailing specific experimental setups, such as those involving NMR

analysis or kinetic studies where this compound is used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1,2-dichloroethane-d4 molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128599#1-2-dichloroethane-d4-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b128599#1-2-dichloroethane-d4-molecular-weight-and-formula
https://www.benchchem.com/product/b128599#1-2-dichloroethane-d4-molecular-weight-and-formula
https://www.benchchem.com/product/b128599#1-2-dichloroethane-d4-molecular-weight-and-formula
https://www.benchchem.com/product/b128599#1-2-dichloroethane-d4-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b128599?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

